Cas no 24652-66-2 ((E)-N-(2-fluorophenyl)methylidenehydroxylamine)

(E)-N-(2-fluorophenyl)methylidenehydroxylamine is a fluorinated hydroxylamine derivative characterized by its unique structural motif, featuring a methylidene group linked to a hydroxylamine moiety and a 2-fluorophenyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of biologically active molecules, particularly those involving nitrogen-oxygen functional groups. The presence of the fluorine atom enhances its reactivity and selectivity in various transformations, such as nucleophilic additions or cyclization reactions. Its well-defined stereochemistry (E-configuration) further contributes to its utility in stereoselective synthesis. The compound is typically handled under controlled conditions due to its sensitivity.
(E)-N-(2-fluorophenyl)methylidenehydroxylamine structure
24652-66-2 structure
Product Name:(E)-N-(2-fluorophenyl)methylidenehydroxylamine
CAS No:24652-66-2
MF:C7H6FNO
MW:139.127045154572
MDL:MFCD00019958
CID:851407
Update Time:2025-05-28

(E)-N-(2-fluorophenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • (E)-2-Fluorobenzaldehyde oxime
    • (E)-1-(2-Fluorophenyl)-N-hydroxymethanimine
    • Benzaldehyde, 2-fluoro-, oxime, (E)-
    • 2-Fluor-benzaldehyd-oxim
    • 2-Fluor-benzaldoxim
    • 2-fluorobenzaldehyde oxime
    • Benzaldehyde,2-fluoro-,oxiMe
    • o-Fluorbenzaldoxim
    • 2-FLUOROBENZALDOXIME
    • o-fluorobenzaldehyde oxime
    • (NZ)-N-[(2-fluorophenyl)methylidene]hydroxylamine
    • (E)-N-(2-fluorophenyl)methylidenehydroxylamine
    • MDL： MFCD00019958
    • Inchi： 1S/C7H6FNO/c8-7-4-2-1-3-6(7)5-9-10/h1-5,10H/b9-5+
    • InChI Key： YPVOCNRPBFPDLO-WEVVVXLNSA-N
    • SMILES： FC1C=CC=CC=1/C=N/O

Computed Properties

  • Exact Mass: 139.04300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Topological Polar Surface Area: 32.6

Experimental Properties

  • Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 202.9±23.0 ºC (760 Torr),
  • Flash Point: 76.5±22.6 ºC,
  • Solubility: Slightly soluble (5.1 g/l) (25 º C),
  • PSA: 32.59000
  • LogP: 1.63380

(E)-N-(2-fluorophenyl)methylidenehydroxylamine Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(E)-N-(2-fluorophenyl)methylidenehydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM277599-5g
(E)-2-Fluorobenzaldehyde oxime
 24652-66-2 95%
5g
 $376 2021-06-16
Chemenu
CM277599-10g
(E)-2-Fluorobenzaldehyde oxime
 24652-66-2 95%
10g
 $636 2021-06-16
Alichem
A019143595-5g
(E)-2-Fluorobenzaldehyde oxime
 24652-66-2 95%
5g
 $456.84 2023-09-02
Alichem
A019143595-10g
(E)-2-Fluorobenzaldehyde oxime
 24652-66-2 95%
10g
 $693.60 2023-09-02
Alichem
A019143595-25g
(E)-2-Fluorobenzaldehyde oxime
 24652-66-2 95%
25g
 $1465.20 2023-09-02
Ambeed
A289682-1g
(E)-2-Fluorobenzaldehyde oxime
 24652-66-2 98%
1g
 $223.00 2021-07-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY021949-0.25g
(E)-2-Fluorobenzaldehyde Oxime
 24652-66-2 >95%
0.25g
 ¥672.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY021949-1g
(E)-2-Fluorobenzaldehyde Oxime
 24652-66-2 >95%
1g
 ¥1275.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY021949-5g
(E)-2-Fluorobenzaldehyde Oxime
 24652-66-2 >95%
5g
 ¥4250.00 2025-04-16
TRC
E286016-100mg
(E)-2-Fluorobenzaldehyde Oxime
 24652-66-2
100mg
 $ 50.00 2022-06-05

(E)-N-(2-fluorophenyl)methylidenehydroxylamine Related Literature

Related Categories

24652-66-2 ((E)-N-(2-fluorophenyl)methylidenehydroxylamine) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd